[3-amino-4-(2-methoxyphenyl)-6-phenylthieno[2,3-b]pyridin-2-yl](phenyl)methanone

• IUPAC Name: [3-amino-4-(2-methoxyphenyl)-6-phenylthieno[2,3-b]pyridin-2-yl]-phenylmethanone
• InChI: InChI=1S/C27H20N2O2S/c1-31-22-15-9-8-14-19(22)20-16-21(17-10-4-2-5-11-17)29-27-23(20)24(28)26(32-27)25(30)18-12-6-3-7-13-18/h2-16H,28H2,1H3
• InChI Key: XNDIUCNQLHAPMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC3=C2C(=C(S3)C(=O)C4=CC=CC=C4)N)C5=CC=CC=C5
• Molecular Formula: C27H20N2O2S
• Molecular Weight: 436.5 g/mol

Description

[3-amino-4-(2-methoxyphenyl)-6-phenylthieno[2,3-b]pyridin-2-yl](phenyl)methanone is a chemical compound with potential applications in scientific research. This compound is also known as LMT-28 and has been studied for its potential use in treating certain types of cancer.

Scientific Research Applications

LMT-28 has been studied for its potential use in treating certain types of cancer, including breast cancer and lung cancer. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. LMT-28 has also been studied for its potential use in treating other diseases, such as Alzheimer's disease and epilepsy.

Mechanism of Action

The mechanism of action of LMT-28 involves the inhibition of certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. Specifically, LMT-28 has been shown to inhibit the activity of the enzyme AKT, which is involved in cell proliferation and survival. LMT-28 also inhibits the activity of the signaling pathway known as the PI3K/AKT/mTOR pathway, which is often overactivated in cancer cells.
Biochemical and Physiological Effects:
LMT-28 has been shown to have several biochemical and physiological effects. It inhibits the growth and survival of cancer cells, induces apoptosis in these cells, and inhibits the activity of certain enzymes and signaling pathways. LMT-28 has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using LMT-28 in lab experiments is its potential as a treatment for certain types of cancer. It has been shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis in these cells. However, one limitation of using LMT-28 in lab experiments is that it is still in the early stages of research and has not yet been tested in clinical trials.

Future Directions

There are several future directions for research on LMT-28. One direction is to further study its potential as a treatment for cancer and other diseases. Another direction is to study the mechanism of action of LMT-28 in more detail, to better understand how it inhibits the growth and survival of cancer cells. Additionally, researchers could explore the potential of LMT-28 as a drug delivery system, as it has been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria. Further research is needed to fully understand the potential of LMT-28 and its applications in scientific research.